Cas no 219612-53-0 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[[(3,4,5-trimethoxyphenyl)methylene]amino]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[[(3,4,5-trimethoxyphenyl)methylene]amino]-
• CAS No: 219612-53-0
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 1405109
• PubChem ID: 5521933
• Update Time: 2025-04-20

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[[(3,4,5-trimethoxyphenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-phenyl-4-[[(3,4,5-trimethoxyphenyl)methylene]amino]-
• 219612-53-0
• 3-phenyl-4-[(E)-(3,4,5-trimethoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• DTXSID801325386

• Inchi： 1S/C18H18N4O3S/c1-23-14-9-12(10-15(24-2)16(14)25-3)11-19-22-17(20-21-18(22)26)13-7-5-4-6-8-13/h4-11H,1-3H3,(H,21,26)/b19-11-
• InChI Key： PRHSDRCFESSFSM-ODLFYWEKSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1/N=C\C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 370.11014
• Monoisotopic Mass: 370.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 67.68